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Compound Name: Isopropyl 2-fluoro-5-nitrobenzoate

Cat. No.: B7892342

Get Quote

Abstract
This technical guide provides a comprehensive overview of Isopropyl 2-fluoro-5-
nitrobenzoate, a key chemical intermediate in organic synthesis. The document details its

physicochemical properties, spectroscopic profile, a validated synthesis protocol, and

discusses its reactivity and applications, particularly for researchers in drug development and

materials science. The guide is structured to deliver not just data, but also contextual insights

into the practical application and chemical behavior of this compound.

Introduction and Compound Identification
Isopropyl 2-fluoro-5-nitrobenzoate is an aromatic ester that serves as a versatile building

block in synthetic chemistry. Its structure incorporates three key functional groups: an isopropyl

ester, a fluorine atom, and a nitro group. This unique combination makes it a valuable precursor

for the synthesis of more complex molecules, especially in the pharmaceutical and

agrochemical industries.[1] The fluorine atom can enhance metabolic stability and bioactivity in

target molecules, while the nitro group can be readily converted to other functionalities, such as

amines, providing a strategic handle for further derivatization.[1]
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Identifier Value

IUPAC Name propan-2-yl 2-fluoro-5-nitrobenzoate

CAS Number 139977-54-1

Molecular Formula C₁₀H₁₀FNO₄

Molecular Weight 227.19 g/mol

Canonical SMILES CC(C)OC(=O)C1=C(C=C(C=C1)[O-])F

InChI Key XJBFJAPUKVLLMW-UHFFFAOYSA-N

Physicochemical and Spectroscopic Properties
The physical properties of Isopropyl 2-fluoro-5-nitrobenzoate are critical for its handling,

purification, and use in reactions. While extensive experimental data is not widely published,

properties can be inferred from related structures and supplier data sheets.

Table 2.1: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b7892342/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopropyl-2-fluoro-5-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7892342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Source / Rationale

Appearance

Expected to be a solid at room

temperature, likely a pale

yellow or off-white crystalline

powder.

Based on the analogous

methyl ester, which is a solid.

[2]

Melting Point

Not explicitly reported. The

related Methyl 2-fluoro-5-

nitrobenzoate has a melting

point of 49°C.[2]

The isopropyl ester may have

a similar, but not identical,

melting point.

Boiling Point

Not reported. High boiling point

expected due to molecular

weight and polarity.

-

Solubility

Sparingly soluble in water.

Soluble in common organic

solvents like ethanol,

chloroform, and ethyl acetate.

The parent acid, 2-fluoro-5-

nitrobenzoic acid, is soluble in

ethanol and chloroform.[3]

Spectroscopic Profile (Predicted)
Spectroscopic data is essential for identity confirmation and quality control. While experimental

spectra for this specific isopropyl ester are not readily available, a predicted profile can be

constructed based on the analysis of its functional groups and data from analogous

compounds.[4][5][6]

¹H NMR (Proton NMR): The spectrum is expected to show characteristic signals for the

isopropyl group and the aromatic protons.

A doublet at approximately 1.3-1.4 ppm (6H), corresponding to the two methyl groups of

the isopropyl moiety.

A septet at approximately 5.2-5.3 ppm (1H), for the methine proton (-CH) of the isopropyl

group, which is split by the six adjacent methyl protons.[7]
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Three signals in the aromatic region (approx. 7.4-8.5 ppm), corresponding to the three

protons on the benzene ring, with coupling patterns dictated by their positions relative to

the fluorine and each other.

¹³C NMR (Carbon NMR):

Signals for the isopropyl methyl carbons around 21-22 ppm.

A signal for the isopropyl methine carbon around 70-72 ppm.

Multiple signals in the aromatic region (115-165 ppm), with the carbon attached to the

fluorine showing a large C-F coupling constant.

A signal for the ester carbonyl carbon around 162-164 ppm.

FT-IR (Infrared Spectroscopy):

Strong C=O stretching vibration for the ester carbonyl group around 1720-1740 cm⁻¹.

Characteristic asymmetric and symmetric stretching vibrations for the nitro group (NO₂) at

approximately 1530 cm⁻¹ and 1350 cm⁻¹, respectively.

C-F stretching vibration around 1200-1250 cm⁻¹.

C-O stretching vibrations for the ester linkage in the 1100-1300 cm⁻¹ region.

Synthesis and Experimental Protocol
Isopropyl 2-fluoro-5-nitrobenzoate is most commonly synthesized via the esterification of its

parent carboxylic acid, 2-fluoro-5-nitrobenzoic acid, with isopropanol. The Fischer-Speier

esterification is a standard and reliable method for this transformation.[8][9]

Causality Behind Experimental Choices
Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄), is required to protonate the

carbonyl oxygen of the carboxylic acid. This protonation significantly increases the

electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the

weakly nucleophilic hydroxyl group of isopropanol.
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Reaction Conditions: The reaction is an equilibrium process.[8] To drive the reaction towards

the product (the ester), one of the products (water) must be removed, or an excess of one

reactant (isopropanol) must be used, according to Le Châtelier's principle. Using excess

isopropanol is often the most practical approach in a laboratory setting. Heating the reaction

mixture increases the reaction rate.

Work-up: The work-up procedure is designed to remove the excess acid catalyst, unreacted

starting material, and excess isopropanol. A weak base, like sodium bicarbonate solution, is

used to neutralize the sulfuric acid and any remaining carboxylic acid. The organic layer is

then washed with brine to remove residual water and water-soluble impurities before being

dried and concentrated.

Synthesis Workflow Diagram

2-Fluoro-5-nitrobenzoic Acid

Fischer Esterification
(Reflux)

Isopropanol (Excess) H₂SO₄ (cat.)

Aqueous Work-up
(NaHCO₃, Brine)

Column Chromatography
(Silica Gel)

Isopropyl 2-fluoro-5-nitrobenzoate
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Isopropyl 2-fluoro-5-nitrobenzoate.

Step-by-Step Synthesis Protocol
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-fluoro-5-nitrobenzoic acid (1.0 eq) in an excess of isopropanol (10-20 eq).

Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (H₂SO₄, ~5 mol%) to

the stirring solution.

Reflux: Heat the reaction mixture to reflux (the boiling point of isopropanol, ~82°C) and

maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room

temperature. Remove the excess isopropanol under reduced pressure using a rotary

evaporator.

Aqueous Work-up: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory

funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate

(NaHCO₃) to neutralize the acid, followed by water, and finally brine.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄),

filter, and concentrate the filtrate under reduced pressure to yield the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

hexane/ethyl acetate gradient, to obtain the pure Isopropyl 2-fluoro-5-nitrobenzoate.

Characterization: Confirm the identity and purity of the final product using NMR and IR

spectroscopy.

Reactivity and Applications
The chemical reactivity of Isopropyl 2-fluoro-5-nitrobenzoate is governed by its three

principal functional groups.
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Nitro Group: The nitro group is strongly electron-withdrawing, which deactivates the aromatic

ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution.

More importantly, the nitro group can be readily reduced to an aniline derivative (Isopropyl 5-

amino-2-fluorobenzoate).[10] This resulting amino group is a versatile handle for forming

amides, sulfonamides, or for use in diazotization reactions, making it a cornerstone for

building diverse molecular scaffolds.

Fluorine Atom: The fluorine atom at the 2-position is activated towards nucleophilic aromatic

substitution (SₙAr) by the para-nitro group. It can be displaced by various nucleophiles, such

as amines or thiols, allowing for the introduction of different substituents at this position.[11]

Ester Group: The isopropyl ester can be hydrolyzed back to the carboxylic acid under either

acidic or basic conditions. This functionality can serve as a protecting group for the

carboxylic acid during other transformations on the molecule.[12]

These reactive sites make Isopropyl 2-fluoro-5-nitrobenzoate and its parent acid valuable

intermediates in the synthesis of pharmaceuticals, such as fluorescent probes and

peptidomimetics.[13]

Safety and Handling
While specific toxicological data for Isopropyl 2-fluoro-5-nitrobenzoate is limited, it should be

handled with the standard precautions for laboratory chemicals. Based on its structural

similarity to other nitroaromatic and halogenated compounds, it may pose moderate health

risks upon exposure.[3]

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.

Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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